Cas no 796050-78-7 (Benzamide, N-methyl-4-phenoxy-N-(phenylmethyl)-)

• Product Name: Benzamide, N-methyl-4-phenoxy-N-(phenylmethyl)-
• CAS No: 796050-78-7
• MF: C₂₁H₁₉NO₂
• MW: 317.4
• CID: 5519593
• PubChem ID: 4878263
• Update Time: 2026-03-10

Benzamide, N-methyl-4-phenoxy-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-methyl-4-phenoxy-N-(phenylmethyl)-
• WAY-639432
• N-Benzyl-N-methyl-4-phenoxybenzamide
• N-methyl-4-phenoxy-N-(phenylmethyl)-Benzamide
• AKOS034025672
• SCHEMBL8739023
• G66299
• Z27745507
• 796050-78-7

• Inchi： 1S/C21H19NO2/c1-22(16-17-8-4-2-5-9-17)21(23)18-12-14-20(15-13-18)24-19-10-6-3-7-11-19/h2-15H,16H2,1H3
• InChI Key： UUNUMKVIVJUMEG-UHFFFAOYSA-N
• SMILES： C(N(C)CC1=CC=CC=C1)(=O)C1=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 317.141578849g/mol
• Monoisotopic Mass: 317.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzamide, N-methyl-4-phenoxy-N-(phenylmethyl)-

Comprehensive Overview of Benzamide, N-methyl-4-phenoxy-N-(phenylmethyl)- (CAS No. 796050-78-7)

Benzamide, N-methyl-4-phenoxy-N-(phenylmethyl)- (CAS No. 796050-78-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This N-methylated benzamide derivative features a unique phenoxy and benzyl substitution pattern, making it a valuable intermediate for synthesizing bioactive molecules. Its structural versatility allows it to interact with various biological targets, which is why researchers are increasingly exploring its potential in drug discovery and crop protection applications.

In recent years, the demand for high-purity benzamide derivatives like N-methyl-4-phenoxy-N-(phenylmethyl)-benzamide has surged due to their role in developing small-molecule inhibitors and enzyme modulators. The compound’s CAS No. 796050-78-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Users often inquire about its synthetic routes, solubility profiles, and stability under different conditions, highlighting its practical importance in laboratory settings.

One of the trending topics linked to benzamide-based compounds is their potential in addressing antibiotic resistance. Researchers are investigating whether derivatives like CAS 796050-78-7 could serve as scaffolds for novel antimicrobial agents. Additionally, its phenylmethyl moiety has been studied for CNS-targeted therapies, aligning with the growing interest in neurodegenerative disease treatments. These applications make it a focal point in preclinical studies and patent filings.

From an industrial perspective, N-methyl-4-phenoxy-N-(phenylmethyl)-benzamide is also explored for its polymer compatibility and surface-active properties. Companies specializing in advanced materials are testing its incorporation into coatings and adhesives to enhance performance. This dual utility in life sciences and industrial chemistry underscores its cross-disciplinary appeal.

For those sourcing CAS 796050-78-7, quality control is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential to verify its purity, especially given its use in high-value applications. Suppliers often highlight batch-to-batch consistency and regulatory compliance to meet the stringent requirements of pharmaceutical GMP standards.

In summary, Benzamide, N-methyl-4-phenoxy-N-(phenylmethyl)- represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to material engineering—reflect the evolving needs of science and industry. As research progresses, this compound is poised to remain a keystone molecule in solving contemporary challenges.